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Compound of Interest

Compound Name: Heptylbenzene

Cat. No.: B126430 Get Quote

Ensuring laboratory safety and environmental protection is paramount when handling and

disposing of chemical waste. This guide provides essential safety and logistical information for

the proper disposal of heptylbenzene, a substance recognized as being very toxic to aquatic

life.[1][2][3] Adherence to these procedures is critical for researchers, scientists, and drug

development professionals to maintain a safe and compliant laboratory environment.

Key Hazard Information and Physical Properties
Heptylbenzene is a clear, colorless liquid that may cause irritation.[3][4] It is classified as

hazardous to the aquatic environment.[2] The following table summarizes key data for n-

Heptylbenzene:
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Property Value Source

Chemical Name n-Heptylbenzene [2]

Synonyms
1-Phenylheptane, Benzene,

heptyl-
[2][4]

CAS Number 1078-71-3 [2]

Molecular Formula C13H20 [4]

Molecular Weight 176.30 g/mol [5]

Appearance Clear colorless liquid [4][5]

Boiling Point 235 °C [5]

Flash Point 95 °C [5]

Specific Gravity 0.86 (20/20) [5]

Vapor Pressure 0.031 mm Hg [4]

GHS Hazard Statement H400: Very toxic to aquatic life [2][3]

UN Number UN3082 [4][5]

Transport Class 9 [5]

Packing Group III [5]

Heptylbenzene Disposal Workflow
The proper disposal of heptylbenzene is a critical process that ensures the safety of laboratory

personnel and the protection of the environment. The following diagram outlines the step-by-

step workflow for the compliant disposal of this hazardous chemical.
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Caption: Disposal workflow for Heptylbenzene.
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Detailed Disposal Protocol
The following protocol provides a step-by-step methodology for the safe and compliant disposal

of heptylbenzene waste in a laboratory setting. This procedure should be included in the

standard operating procedure (SOP) for any experiment involving heptylbenzene.[1]

1. Personal Protective Equipment (PPE) and Handling:

Before handling heptylbenzene waste, ensure you are wearing appropriate PPE, including
chemical-resistant gloves, safety goggles, and a lab coat.
All handling of heptylbenzene and its waste should be conducted in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation exposure.[1]

2. Waste Collection and Segregation:

Use a designated and clearly labeled waste container that is compatible with aromatic
hydrocarbons.
Carefully transfer the heptylbenzene waste into the designated container, avoiding any
spills.
Crucially, do not mix heptylbenzene waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EH&S) department.[1]
Mixing incompatible waste can lead to dangerous reactions. Heptylbenzene is a non-
halogenated organic solvent.[6]
Once the waste is in the container, ensure it is securely sealed to prevent any leaks or
evaporation.

3. Temporary Storage:

Store the sealed waste container in a designated hazardous waste storage area. This area
should be well-ventilated and away from ignition sources.
Maintain an accurate log of the waste generated, including the amount and date of
accumulation.

4. Final Disposal:

When the waste container is full or ready for disposal, contact your institution's EH&S
department to arrange for a pickup.
The disposal of heptylbenzene must be carried out by a licensed hazardous waste disposal
company at a permitted facility.[6] You are responsible for the hazardous waste from "cradle
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to grave," which includes ensuring its proper transport and treatment.[6]

Important Considerations:

Waste Minimization: To reduce the amount of hazardous waste generated, only purchase the

amount of heptylbenzene needed for your experiments.[7] Maintaining a chemical inventory

can prevent over-ordering.[7]

Emergency Procedures: In case of a spill, use appropriate spill kits to contain the material.[7]

If the spill is beyond your capabilities to handle safely, contact your supervisor or the

laboratory safety coordinator immediately.[7]

Institutional Guidelines: Always consult your institution's specific waste management

guidelines and your EH&S department for any questions or clarifications.[1] These guidelines

will provide specific procedures for your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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